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For Researchers, Scientists, and Drug Development Professionals

Introduction

Enbucrilate, a butyl ester of 2-cyano-2-propenoic acid, is a prominent member of the
cyanoacrylate family of adhesives.[1] Known for its rapid polymerization in the presence of
moisture, it has found extensive application in the medical field as a tissue adhesive for wound
closure and as a hemostatic agent.[1][2] Its utility also extends to interventional radiology for
the embolization of blood vessels. This technical guide provides an in-depth analysis of the
chemical structure, physicochemical properties, polymerization mechanism, and biological
characteristics of enbucrilate, offering a valuable resource for researchers, scientists, and
professionals involved in drug development and medical device innovation.

Chemical Identity and Structure

Enbucrilate, also known by its IUPAC name butyl 2-cyanoprop-2-enoate and its common
name n-butyl cyanoacrylate (n-BCA), is a monomer with the chemical formula CsH11NO2.[3][4]
Its chemical identity is well-established with the CAS Registry Number 6606-65-1.[5][6]

The molecular structure of enbucrilate features a butyl ester group, a carbon-carbon double
bond, and a nitrile group, all attached to a central carbon atom. The electron-withdrawing
nature of the nitrile and ester groups makes the double bond highly susceptible to nucleophilic
attack, which is the key to its rapid polymerization.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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